75-27-4

Bromodichloromethane

In Stock

• CAS RN:
• 75-27-4

• Formula:
• CHBrCl2

• InChI:
• InChI=1S/CHBrCl2/c2-1(3)4/h1H

• InChIKey:
• FMWLUWPQPKEARP-UHFFFAOYSA-N

• Bromodichloromethane (BDCM) is the most common trihalomethane (THM). It is a disinfection by-product identified in drinking water after chlorination, which appears to be carcinogenic and toxic. THMs are not only found in drinking supplies but are also prevalent in swimming pools, dump sites and fish samples.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Bromodichloromethane is a colorless, liquid halogenated hydrocarbon. Bromodichloromethane is used in the synthesis of chemicals and as a reagent in laboratory research. This substance is also found as a by-product in chlorinated water. Bromodichloromethane is reasonably anticipated to be a human carcinogen. (NCI05)
  Bromodichloromethane is a colorless, n...

o-Methoxybenzaldehyde benzoylhydrazone

• CAS RN:
• 39575-27-4

• Formula:
• C15H14N2O2

• InChI:
• InChI=1S/C15H14N2O2/c1-19-14-10-6-5-9-13(14)11-16-17-15(18)12-7-3-2-4-8-12/h2-11H,1H3,(H,17,18)

• InChIKey:
• AIIBNESYBYQXIS-UHFFFAOYSA-N

• O-Methoxybenzaldehyde benzoylhydrazone is a useful research compound. Its molecular formula is C15H14N2O2 and its molecular weight is 254.28 g/mol. The purity is usually 95%.

N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide

In Stock

• CAS RN:
• 68675-27-4

• Formula:
• C8H11ClN4

• InChI:
• InChI=1S/C8H11ClN4/c1-6(13(2)3)10-8-5-4-7(9)11-12-8/h4-5H,1-3H3

• InChIKey:
• NHXNBGBJOOYSEA-UHFFFAOYSA-N

• N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide is a useful research compound. Its molecular formula is C8H11ClN4 and its molecular weight is 198.65 g/mol. The purity is usually 95%.

1,6-Heptanediol

Usually In Stock

• CAS RN:
• 13175-27-4

• Formula:
• C7H16O2

• InChI:
• InChI=1S/C7H16O2/c1-7(9)5-3-2-4-6-8/h7-9H,2-6H2,1H3

• InChIKey:
• UQGLNXPQGUMNRU-UHFFFAOYSA-N

• 1,6-Heptanediol, also known as 1,6-Heptanediol, is a useful research compound. Its molecular formula is C7H16O2 and its molecular weight is 132.2 g/mol. The purity is usually 95%.

(2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide

In Stock

• CAS RN:
• 327075-27-4

• Formula:
• C15H11FN2O2

• InChI:
• InChI=1S/C15H11FN2O2/c1-10-2-7-14(20-10)8-11(9-17)15(19)18-13-5-3-12(16)4-6-13/h2-8H,1H3,(H,18,19)/b11-8+

• InChIKey:
• JYPDJDQDCAYBLH-DHZHZOJOSA-N

• (2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C15H11FN2O2 and its molecular weight is 270.263. The purity is usually 95%.

2-fluoro-N-(N-phenethylcarbamimidoyl)benzenesulfonamide

In Stock

• CAS RN:
• 869075-27-4

• Formula:
• C15H16FN3O2S

• InChI:
• InChI=1S/C15H16FN3O2S/c16-13-8-4-5-9-14(13)22(20,21)19-15(17)18-11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H3,17,18,19)

• InChIKey:
• VDFPBQFMBWJQQP-UHFFFAOYSA-N

• 2-fluoro-N-(N-phenethylcarbamimidoyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H16FN3O2S and its molecular weight is 321.37. The purity is usually 95%.

2-Benzyl-2,7-diazaspiro[4.4]nonane

In Stock

• CAS RN:
• 885275-27-4

• Formula:
• C14H20N2

• InChI:
• InChI=1S/C14H20N2/c1-2-4-13(5-3-1)10-16-9-7-14(12-16)6-8-15-11-14/h1-5,15H,6-12H2

• InChIKey:
• ZLFPWTIKFBLPGM-UHFFFAOYSA-N

• 2-Benzyl-2,7-diazaspiro[4.4]nonane is a useful research compound. Its molecular formula is C14H20N2 and its molecular weight is 216.32 g/mol. The purity is usually 95%.

Ethyl 4-oxo-4-[2-(pyrrolidinomethyl)phenyl]butyrate

In Stock

• CAS RN:
• 898775-27-4

• Formula:
• C17H23NO3

• InChI:
• InChI=1S/C17H23NO3/c1-2-21-17(20)10-9-16(19)15-8-4-3-7-14(15)13-18-11-5-6-12-18/h3-4,7-8H,2,5-6,9-13H2,1H3

• InChIKey:
• RWDMKNZAFAVZAT-UHFFFAOYSA-N

• Ethyl 4-oxo-4-[2-(pyrrolidinomethyl)phenyl]butyrate is a useful research compound. Its molecular formula is C17H23NO3 and its molecular weight is 289.4 g/mol. The purity is usually 95%.

(4aS)-4a-ethyl-2,3,4,5,6,7-hexahydrocyclopenta[b]pyridine

• CAS RN:
• 152375-27-4

• Formula:
• C10H17N

• InChI:
• InChI=1S/C10H17N/c1-2-10-6-3-5-9(10)11-8-4-7-10/h2-8H2,1H3/t10-/m0/s1

• InChIKey:
• CCEXVZNUHRQRQP-JTQLQIEISA-N

• (4aS)-4a-ethyl-2,3,4,5,6,7-hexahydrocyclopenta[b]pyridine, also known as (4aS)-4a-ethyl-2,3,4,5,6,7-hexahydrocyclopenta[b]pyridine, is a useful research compound. Its molecular formula is C10H17N and its molecular weight is 151.25 g/mol. The purity is usually 95%.

1-(2,5-dimethylphenyl)-5-methyl-1H-pyrazol-4-amine

In Stock

• CAS RN:
• 1247575-27-4

• Formula:
• C12H15N3

• InChI:
• InChI=1S/C12H15N3/c1-8-4-5-9(2)12(6-8)15-10(3)11(13)7-14-15/h4-7H,13H2,1-3H3

• InChIKey:
• QIOOXYFXEDLTSJ-UHFFFAOYSA-N

• 1-(2,5-dimethylphenyl)-5-methyl-1H-pyrazol-4-amine is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.

1,2-dimethyl-N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}-1H-imidazole-4-sulfonamide

Usually In Stock

• CAS RN:
• 2094375-27-4

• Formula:
• C14H16N4O4S

• InChI:
• InChI=1S/C14H16N4O4S/c1-9-15-14(8-18(9)2)23(20,21)17-10-5-3-4-6-11(10)22-13-7-12(19)16-13/h3-6,8,13,17H,7H2,1-2H3,(H,16,19)

• InChIKey:
• WLEKDRZPWIHNEP-UHFFFAOYSA-N

• 1,2-dimethyl-N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H16N4O4S and its molecular weight is 336.37. The purity is usually 95%.

(R)-7-methyl-1,4-oxazepane hydrochloride

In Stock

• CAS RN:
• 2138175-27-4

• Formula:
• C6H14ClNO

• InChI:
• InChI=1S/C6H13NO.ClH/c1-6-2-3-7-4-5-8-6;/h6-7H,2-5H2,1H3;1H

• InChIKey:
• HQFRUTSERHJURU-UHFFFAOYSA-N

• (R)-7-methyl-1,4-oxazepane hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.63. The purity is usually 95%.

4-(6-Oxo-3-phenylpyridazin-1-yl)-N-prop-2-enylpiperidine-1-carboxamide

In Stock

• CAS RN:
• 2379975-27-4

• Formula:
• C19H22N4O2

• InChI:
• InChI=1S/C19H22N4O2/c1-2-12-20-19(25)22-13-10-16(11-14-22)23-18(24)9-8-17(21-23)15-6-4-3-5-7-15/h2-9,16H,1,10-14H2,(H,20,25)

• InChIKey:
• NTSBBERZTXSWGZ-UHFFFAOYSA-N

• 4-(6-Oxo-3-phenylpyridazin-1-yl)-N-prop-2-enylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H22N4O2 and its molecular weight is 338.411. The purity is usually 95%.